Cas no 1214332-56-5 (Ethyl 2,3-dichloro-6-fluorobenzoate)

• Product Name: Ethyl 2,3-dichloro-6-fluorobenzoate
• CAS No: 1214332-56-5
• MF: C₉H₇Cl₂FO₂
• MW: 237.055084466934
• CID: 5074719
• Update Time: 2025-11-05

Ethyl 2,3-dichloro-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,3-dichloro-6-fluorobenzoate
• Ethyl 2,3-dichloro-6-fluorobenzoate

• Inchi： 1S/C9H7Cl2FO2/c1-2-14-9(13)7-6(12)4-3-5(10)8(7)11/h3-4H,2H2,1H3
• InChI Key： OKRAJGARGMTVSR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(=O)OCC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,3-dichloro-6-fluorobenzoate

Ethyl 2,3-dichloro-6-fluorobenzoate: A Comprehensive Overview

Ethyl 2,3-dichloro-6-fluorobenzoate (CAS No. 1214332-56-5) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and a substituted benzene ring with chlorine and fluorine atoms at specific positions. The presence of these halogen substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for various applications.

The benzoate ester group in Ethyl 2,3-dichloro-6-fluorobenzoate plays a crucial role in its reactivity and solubility. The ester functionality is known for its ability to participate in nucleophilic acyl substitution reactions, which are fundamental in organic synthesis. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Its ability to undergo controlled transformations has made it a valuable building block for drug development.

The substitution pattern on the benzene ring—specifically the positions of the chlorine and fluorine atoms—has been shown to significantly influence the compound's electronic properties. This is particularly relevant in applications where electronic communication across the molecule is critical, such as in certain types of sensors or electronic materials. Researchers have demonstrated that the presence of these halogens can modulate the molecule's conjugation pathways, leading to enhanced performance in specific electronic devices.

Recent advancements in synthetic methodologies have allowed for more efficient and environmentally friendly routes to Ethyl 2,3-dichloro-6-fluorobenzoate. Traditionally synthesized via multi-step processes involving halogenation and esterification, modern approaches now leverage catalytic systems and green chemistry principles to minimize waste and reduce energy consumption. These innovations not only enhance the scalability of production but also align with global efforts toward sustainable chemical manufacturing.

In terms of applications, Ethyl 2,3-dichloro-6-fluorobenzoate has found niche uses in agrochemicals and specialty chemicals. Its ability to act as a precursor for more complex molecules has made it indispensable in certain pesticide formulations. Additionally, its role as an intermediate in drug discovery has been underscored by recent findings that highlight its potential as a lead compound for treating various diseases.

The compound's stability under various conditions has also been a topic of recent research. Studies have shown that Ethyl 2,3-dichloro-6-fluorobenzoate exhibits good thermal stability up to moderate temperatures, making it suitable for processes that require heat treatment without degradation. Furthermore, its resistance to hydrolysis under certain pH conditions has expanded its utility in aqueous-based formulations.

Looking ahead, the versatility of Ethyl 2,3-dichloro-6-fluorobenzoate suggests that its applications will continue to evolve with advancements in synthetic chemistry and materials science. Its unique combination of functional groups and substituent effects positions it as a key player in developing next-generation materials and pharmaceuticals.